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Compound of Interest

Compound Name: Epimedonin H

Cat. No.: B15493774 Get Quote

For Immediate Release

[City, State] – October 26, 2023 – Epimedonin H, a distinct natural product identified by the

Chemical Abstracts Service (CAS) registry number 2222285-82-5, is a molecule with the

chemical formula C₂₀H₁₈O₇.[1] While its precise biological functions and mechanisms of action

are not yet extensively documented in publicly available scientific literature, its classification

and the broader context of related compounds suggest potential areas for future

pharmacological investigation.

Molecular Profile
A summary of the key identifiers for Epimedonin H is presented below.

Identifier Value Source

CAS Number 2222285-82-5 [1][2]

Molecular Formula C₂₀H₁₈O₇ [1]

At present, detailed experimental data, including quantitative biological activities and specific

signaling pathway interactions, for Epimedonin H are not available in the public domain. The

scientific community awaits further research to elucidate the potential therapeutic applications

and pharmacological profile of this compound.
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Potential Areas of Research
While specific data on Epimedonin H is lacking, the broader class of compounds to which it

may belong, such as flavonoids or other polyphenols, are known for a wide range of biological

activities. Future research into Epimedonin H could potentially explore its effects in areas such

as:

Antioxidant Activity: Many natural products with similar core structures exhibit potent

antioxidant effects.

Anti-inflammatory Properties: Investigation into its ability to modulate inflammatory pathways

could be a fruitful area of research.

Enzyme Inhibition: Screening against various enzymatic targets could reveal specific

mechanisms of action.

Future Directions
The absence of detailed public research on Epimedonin H highlights a significant opportunity

for the scientific community. The initial identification and classification of this compound provide

a foundation for further investigation. Future research efforts should focus on:

Isolation and Purification: Development of robust protocols for obtaining pure Epimedonin H
for experimental use.

In Vitro Screening: A broad-based screening approach to identify potential biological targets

and activities.

Mechanism of Action Studies: Once a biological activity is identified, detailed studies to

elucidate the underlying signaling pathways will be crucial.

The following workflow illustrates a potential research path for characterizing the biological

activity of a novel natural product like Epimedonin H.
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Caption: A generalized workflow for the discovery and characterization of a novel natural

product.

As a novel chemical entity, Epimedonin H represents an unexplored area of natural product

chemistry and pharmacology. Further research is essential to unlock its potential and

understand its role in biological systems. The scientific and medical communities are

encouraged to pursue studies that will shed light on the properties of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15493774?utm_src=pdf-body-img
https://www.benchchem.com/product/b15493774?utm_src=pdf-body
https://www.benchchem.com/product/b15493774?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3010304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3010304/
https://www.biocrick.com/Epimedonin-L-BCN0720.html
https://www.biocrick.com/Epimedonin-L-BCN0720.html
https://www.benchchem.com/product/b15493774#epimedonin-h-cas-number-2222285-82-5
https://www.benchchem.com/product/b15493774#epimedonin-h-cas-number-2222285-82-5
https://www.benchchem.com/product/b15493774#epimedonin-h-cas-number-2222285-82-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15493774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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